Cas no 1822633-48-6 (Cyclopropanecarboxaldehyde, 2-(1-methylethyl)-)

Cyclopropanecarboxaldehyde, 2-(1-methylethyl)-, is a specialized organic compound featuring a cyclopropane ring substituted with an isopropyl group and a formyl functional group. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly in the construction of complex cyclic frameworks. Its strained cyclopropane ring enhances its utility in ring-opening reactions, while the aldehyde group offers versatility for further derivatization. The isopropyl substituent introduces steric effects, influencing selectivity in catalytic processes. This compound is commonly employed in pharmaceutical and agrochemical research, where its structural motifs are leveraged for the development of bioactive molecules. Proper handling under inert conditions is recommended due to its potential sensitivity.

Cyclopropanecarboxaldehyde, 2-(1-methylethyl)- structure

1822633-48-6 structure

Product Name:Cyclopropanecarboxaldehyde, 2-(1-methylethyl)-

CAS No:1822633-48-6

MF:C₇H₁₂O

MW:112.169582366943

MDL:MFCD24731680

CID:5172237

PubChem ID:14225655

Update Time:2025-10-13

Cyclopropanecarboxaldehyde, 2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

- Cyclopropanecarboxaldehyde, 2-(1-methylethyl)-
- MDL： MFCD24731680
- Inchi： 1S/C7H12O/c1-5(2)7-3-6(7)4-8/h4-7H,3H2,1-2H3
- InChI Key： SWHZPGHARYLCBR-UHFFFAOYSA-N
- SMILES： C1(C=O)CC1C(C)C

Computed Properties

Exact Mass: 112.088815002g/mol
Monoisotopic Mass: 112.088815002g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 96.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 17.1Å²

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